Cas no 1270398-85-0 (3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol)

• Product Name: 3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol
• CAS No: 1270398-85-0
• MF: C₇H₁₀ClNOS
• MW: 191.678399562836
• CID: 6511873
• PubChem ID: 55295936
• Update Time: 2025-05-28

3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol
• AKOS006370816
• 1270398-85-0
• SCHEMBL5711612
• EN300-1963966

• Inchi： 1S/C7H10ClNOS/c8-5-2-4-11-7(5)6(9)1-3-10/h2,4,6,10H,1,3,9H2
• InChI Key： REJGCSMTAUMZIO-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C(CCO)N

Computed Properties

• Exact Mass: 191.0171628g/mol
• Monoisotopic Mass: 191.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol

Comprehensive Overview of 3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol (CAS No. 1270398-85-0)

3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol, identified by its CAS No. 1270398-85-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique structural framework, combining a thiophene ring with an amino alcohol functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

The compound’s 3-chlorothiophene moiety is a critical structural element, often associated with enhanced binding affinity in target proteins. This characteristic aligns with current trends in precision medicine and small-molecule therapeutics, where tailored chemical scaffolds are essential for developing next-generation treatments. Recent studies highlight its relevance in addressing neurodegenerative diseases and metabolic disorders, topics frequently searched in scientific databases and AI-driven platforms like PubMed and Google Scholar.

From a synthetic chemistry perspective, 3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol serves as a building block for heterocyclic compounds, a class of molecules dominating modern drug pipelines. Its amino alcohol group enables facile derivatization, a feature highly valued in combinatorial chemistry and high-throughput screening. These attributes resonate with industry demands for scalable and modular synthetic routes, a hot topic in green chemistry forums and patent literature.

Analytical characterization of CAS No. 1270398-85-0 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, critical for regulatory compliance in pharmaceutical applications. The compound’s stability under various pH conditions also makes it a candidate for formulation optimization, a recurring theme in drug delivery research.

In agrochemical contexts, derivatives of 3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol have shown promise as pesticide intermediates, addressing global concerns about crop protection and sustainable agriculture. This aligns with frequent searches for eco-friendly agrochemicals and biodegradable formulations in environmental science communities.

Future directions for this compound include exploration in catalysis and material science, where its hybrid structure could enable innovations in smart materials or metal-organic frameworks (MOFs). Such interdisciplinary potential ensures its continued relevance in both academic and industrial settings.